Cas no 192863-40-4 (Potassium 3-Nitrophenyltrifluoroborate)

• Product Name: Potassium 3-Nitrophenyltrifluoroborate
• CAS No: 192863-40-4
• MF: C₆H₄BF₃KNO₂
• MW: 229.005972862244
• MDL: MFCD03701627
• CID: 116253
• PubChem ID: 24874751
• Update Time: 2025-06-08

Potassium 3-Nitrophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro(3-nitrophenyl)-, potassium (1:1), (T-4)-
• Potassium (3-Nitrophenyl)trifluoroborate
• Potassium 3-nitrophenyltrifluoroborate
• potassium,trifluoro-(3-nitrophenyl)boranuide
• Potassium trifluoro(3-nitrophenyl)
• Potassium trifluoro(3-nitrophenyl)borate
• 3-Nitrophenyltrifluoroborate potassium salt
• potassium trifluoro-(3-nitrophenyl)boranuide
• POTASSIUM TRIFLUORO(3-NITROPHENYL)BORANUIDE
• PubChem11373
• ZXBA000407
• SBB097371
• Potassium(3-Nitrophenyl)trifluoroborate
• PC11242
• FCH1322905
• AB15798
• AK305816
• P1819
• potassium ion trifluoro(3-nitrophenyl)boranuide
• potassium tris(fluoranyl
• DTXSID60382339
• EN300-7374700
• AKOS015910006
• SY106072
• MFCD03701627
• 192863-40-4
• Borate(1-), trifluoro(3-nitrophenyl)-, potassium (1:1), (T-4)-
• AS-2713
• potassium;trifluoro-(3-nitrophenyl)boranuide
• A813613
• N11986
• Potassium 3-Nitrophenyltrifluoroborate

• MDL： MFCD03701627
• Inchi： 1S/C6H4BF3NO2.K/c8-7(9,10)5-2-1-3-6(4-5)11(12)13;/h1-4H;/q-1;+1
• InChI Key： ZKZMSCLFLMORNI-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=1)[N+](=O)[O-])(F)F
• BRN： 7785701

Computed Properties

• Exact Mass: 228.99200
• Monoisotopic Mass: 228.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: solid
• Density: Not available
• Melting Point: 260°C(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 45.82000
• LogP: 2.17240
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined
• Vapor Pressure: Not available

Potassium 3-Nitrophenyltrifluoroborate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Potassium 3-Nitrophenyltrifluoroborate

Potassium 3-Nitrophenyltrifluoroborate (CAS No. 192863-40-4): An Overview of Its Properties, Applications, and Recent Research

Potassium 3-Nitrophenyltrifluoroborate (CAS No. 192863-40-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as K3NPTF, is a potent reagent used in various chemical reactions, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals.

The chemical structure of Potassium 3-Nitrophenyltrifluoroborate consists of a nitrophenyl group attached to a trifluoroborate anion, which is stabilized by a potassium cation. The trifluoroborate anion is known for its high stability and low nucleophilicity, making it an excellent leaving group in various synthetic transformations. The nitrophenyl group, on the other hand, imparts additional reactivity and functionalization potential to the molecule.

In recent years, the use of Potassium 3-Nitrophenyltrifluoroborate has been extensively explored in the context of Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including pharmaceuticals and natural products. The trifluoroborate anion in K3NPTF serves as an excellent boron source, facilitating the formation of carbon-carbon bonds under mild reaction conditions. This makes it particularly useful in the synthesis of complex molecules where high selectivity and yield are crucial.

One of the key advantages of using Potassium 3-Nitrophenyltrifluoroborate in Suzuki-Miyaura couplings is its compatibility with a wide range of functional groups. Unlike traditional boronic acids or esters, which can be sensitive to air and moisture, K3NPTF is more stable and easier to handle. This stability has made it a preferred choice for large-scale syntheses in both academic and industrial settings.

Beyond its use in Suzuki-Miyaura couplings, Potassium 3-Nitrophenyltrifluoroborate has also found applications in other types of cross-coupling reactions. For example, it has been successfully employed in palladium-catalyzed arylation reactions, where it serves as an efficient arylating agent. These reactions are particularly useful for the synthesis of aromatic compounds with diverse functional groups, which are often required in drug discovery and development.

The versatility of Potassium 3-Nitrophenyltrifluoroborate extends to its use in the synthesis of fluorinated compounds. Fluorine-containing molecules are known for their unique properties, such as enhanced metabolic stability and improved pharmacokinetics. The trifluoromethyl group present in K3NPTF can be readily introduced into target molecules through various synthetic strategies, making it a valuable reagent for the preparation of fluorinated pharmaceuticals.

In addition to its synthetic applications, recent research has focused on the biological activity of compounds derived from Potassium 3-Nitrophenyltrifluoroborate. Studies have shown that certain derivatives exhibit potent anti-inflammatory and anticancer properties. For instance, a series of nitrophenyl-substituted compounds have been reported to inhibit key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

Furthermore, the trifluoromethyl group present in these derivatives has been shown to enhance their lipophilicity and cell membrane permeability, which are important factors for drug efficacy. This combination of enhanced biological activity and improved pharmacological properties makes compounds derived from Potassium 3-Nitrophenyltrifluoroborate attractive candidates for further preclinical and clinical evaluation.

The environmental impact of chemical reagents is an increasingly important consideration in modern chemistry. In this context, the use of Potassium 3-Nitrophenyltrifluoroborate is noteworthy due to its relatively low toxicity and environmental footprint compared to some traditional reagents. This makes it a more sustainable choice for green chemistry applications.

In conclusion, Potassium 3-Nitrophenyltrifluoroborate (CAS No. 192863-40-4) is a highly versatile compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an invaluable tool for researchers working on the development of new materials and pharmaceuticals. As research continues to uncover new uses and properties of this compound, its importance in both academic and industrial settings is likely to grow further.